(4-Cyclopropoxy-3-methylphenyl)methanamine
Overview
Description
(4-Cyclopropoxy-3-methylphenyl)methanamine is an organic compound with the molecular formula C11H15NO It is characterized by the presence of a cyclopropoxy group attached to a phenyl ring, which is further substituted with a methyl group and a methanamine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Cyclopropoxy-3-methylphenyl)methanamine typically involves several steps, starting from commercially available precursors. One common method involves the following steps:
Acylation: The starting material, 4-methylbenzylamine, undergoes acylation to introduce the cyclopropoxy group.
Nucleophilic Substitution: The acylated intermediate is then subjected to nucleophilic substitution to replace a leaving group with the desired methanamine group.
Reduction: The final step involves the reduction of the intermediate to yield this compound.
Industrial Production Methods
Industrial production methods for this compound are typically optimized for large-scale synthesis. These methods often involve the use of continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are carefully controlled to minimize side reactions and maximize the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
(4-Cyclopropoxy-3-methylphenyl)methanamine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can yield different reduced forms of the compound.
Substitution: The methanamine group can participate in substitution reactions, where it is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include:
Oxidizing agents: Such as potassium permanganate or chromium trioxide.
Reducing agents: Such as lithium aluminum hydride or sodium borohydride.
Substitution reagents: Such as alkyl halides or acyl chlorides.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.
Scientific Research Applications
(4-Cyclopropoxy-3-methylphenyl)methanamine has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of (4-Cyclopropoxy-3-methylphenyl)methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound .
Comparison with Similar Compounds
Similar Compounds
(4-Cyclopropyl-3-methylphenyl)methanamine: Similar in structure but with a cyclopropyl group instead of a cyclopropoxy group.
(4-Cyclopropoxy-2-methylphenyl)methanamine: Similar but with the methyl group in a different position.
(4-Cyclopropoxy-3-methoxyphenyl)methanamine: Similar but with a methoxy group instead of a methyl group
Uniqueness
(4-Cyclopropoxy-3-methylphenyl)methanamine is unique due to the presence of the cyclopropoxy group, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where these properties are advantageous.
Properties
Molecular Formula |
C11H15NO |
|---|---|
Molecular Weight |
177.24 g/mol |
IUPAC Name |
(4-cyclopropyloxy-3-methylphenyl)methanamine |
InChI |
InChI=1S/C11H15NO/c1-8-6-9(7-12)2-5-11(8)13-10-3-4-10/h2,5-6,10H,3-4,7,12H2,1H3 |
InChI Key |
VBZQJIBAHFUQJQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)CN)OC2CC2 |
Origin of Product |
United States |
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